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Compound of Interest

Compound Name: Glycine-13C2,15N,d2

Cat. No.: B12056177

Essential Safety and Handling Guide for Glycine-
13C2,15N,d2

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling Glycine-13C2,15N,d2. The following
procedures are designed to ensure the safe handling, use, and disposal of this isotopically
labeled compound in a laboratory setting.

I. Hazard Identification and Personal Protective
Equipment (PPE)

While Glycine itself is not classified as a hazardous substance under the Globally Harmonized
System (GHS), it is prudent to handle the isotopically labeled powdered form with care to
minimize exposure and prevent contamination.[1][2] The primary risks are associated with the
inhalation of dust and eye or skin contact.[2][3]

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Protects against skin contact

Hand Protection Nitrile gloves. S
and potential irritation.

Safety glasses with side o
Prevents eye irritation from

Eye & Face Protection shields or chemical safety

| airborne powder.
goggles.

Recommended when handling

the powder outside of a

) ) NIOSH-approved N95 or ) ]
Respiratory Protection chemical fume hood or if dust

higher particulate respirator. o
generation is likely, to prevent

respiratory tract irritation.

Protects skin and personal

Body Protection A standard laboratory coat. ] o
clothing from contamination.

Il. Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for safely handling Glycine-13C2,15N,d2 from
receipt to use in experiments.

1. Preparation and Area Designation:

o Designate a specific, clean, and uncluttered area for handling the compound, preferably
within a chemical fume hood to minimize dust dispersion.

e Ensure an eyewash station and safety shower are readily accessible.

o Assemble all necessary equipment and PPE before handling the compound.
2. Personal Protective Equipment (PPE) Donning Sequence:

e Put on the lab coat, ensuring it is fully buttoned.

« If required, put on the respiratory protection.

e Don eye and face protection.
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 Finally, put on nitrile gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.
3. Handling the Compound:

o Carefully open the container to avoid creating airborne dust.

o Use a spatula or other appropriate tool to weigh and transfer the powder.

« If working on an open bench, handle the material gently to prevent it from becoming
airborne.

» Close the container tightly after use.
4. Post-Handling:

o Clean the work area with a damp cloth or a vacuum with a HEPA filter to collect any residual
powder. Avoid dry sweeping, which can generate dust.

» Remove PPE in the reverse order of donning, being careful to avoid contaminating skin or
clothing.

» Dispose of contaminated gloves and any disposable PPE in a designated waste container.
e Wash hands thoroughly with soap and water after removing gloves.

lll. Disposal Plan

Proper disposal is crucial to maintain a safe laboratory environment and comply with
regulations.

Table 2: Disposal Guidelines for Glycine-13C2,15N,d2
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Waste Type Container Disposal Procedure
Collect all solid waste,
A clearly labeled, sealed ) ) )
) including contaminated PPE
container (e.g., a screw-cap o
and weighing papers. Do not
) bottle or a sealable bag) o )
Solid Waste mix with other chemical waste
marked "Hazardous Waste" o
) streams unless compatibility is
and "Glycine-13C2,15N,d2 ) ]
known. Store in a designated
Waste". ]
waste accumulation area.
A leak-proof, screw-cap bottle, ) o
For solutions containing the
o clearly labeled as "Hazardous ]
Liquid Waste compound, collectin a

Waste" and with the full

chemical name.

suitable, sealed container.

Empty Containers

Original container.

Handle uncleaned containers
as you would the product itself.
Rinse the container with a
suitable solvent, and collect

the rinsate as liquid waste.

Final Disposal

All waste must be disposed of
in accordance with local, state,
and federal regulations.
Contact your institution's
Environmental Health and
Safety (EHS) department to
arrange for pickup and

disposal.

IV. Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and decision points in the safe handling and use

of Glycine-13C2,15N,d2.
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Workflow for Handling Glycine-13C2,15N,d2
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Caption: Workflow for PPE selection, use, and disposal when handling Glycine-13C2,15N,d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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